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Introduction

Modumate is a 3D modeling platform that streamlines the process of creating construction-

ready documents by integrating design and drafting into a single workflow.[1] Built on the

Unreal Engine, it provides a visually intuitive environment for architects and builders.[2] The

software's core philosophy is based on a "kit of parts" approach, where buildings are

constructed from predefined assemblies like walls, floors, and roofs.[1] This methodology

allows for the automated generation of key construction documents, including drawing sets,

bills of materials, and 3D renderings.[2] This document outlines the standard operating

procedure for generating construction-ready plans using Modumate, with a focus on the

systematic workflow from initial design to final documentation.

Core Workflow Overview

The Modumate workflow for creating construction-ready plans can be conceptualized as a

multi-stage process that progressively adds detail to the model. The key stages are:

Massing Graph: This initial phase involves creating a foundational layout of the building.[2] It

acts as a schematic map of all connections and assemblies.[2]

Separators: In this stage, users define the construction assemblies, such as walls, floors,

and roofs, with specific material layers.[3]
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Edge Details: This involves specifying the precise connections between different assemblies,

ensuring construction-grade accuracy.[4]

Instant Documentation: The final stage is the automated generation and export of

construction documents.[1]

This structured approach ensures that the 3D model contains the necessary information

density to produce accurate and detailed construction plans.[2]

Experimental Protocols
Protocol 1: Massing Graph Generation

This protocol describes the procedure for creating the initial massing graph of a building.

Initiate Project: Open Modumate and start a new project.

Import Reference Images (Optional): If working from existing plans, import and scale

background images for tracing.

Define Floor Plan:

Using planar modeling tools, draw the layout of the floor plan. This can be done by

drawing lines and rectangles to represent the walls.[5]

For multi-story buildings, create a separate massing graph for each floor and group the

elements of each floor together.[5]

Extrude to Create Planes:

Use the rectangle tool to extrude the floor plan lines vertically to create planes

representing walls.[5]

Define the height of the walls during this process.[5]

Model Roof and Floor Planes: Create planes to represent the roof and floor assemblies.
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Review in 3D: Navigate the 3D view to ensure the massing graph accurately represents the

intended building form.

Protocol 2: Separator Assembly Definition

This protocol details the process of defining and customizing construction assemblies

(Separators).

Access the BIM Designer: Navigate to the Separator Tools Palette and select the desired

assembly type (e.g., Wall, Roof).[3]

Select a Preset: Choose a pre-defined assembly from the library (e.g., "2x4 exterior wood

stud wall").[3]

Edit the Assembly:

Click "Edit" to open the assembly in the BIM Designer. This interface displays the

assembly as a tree of nodes representing its constituent parts.[3]

Modify the properties of each layer, such as material and thickness.

To change a component, select it and use the "Swap Preset" button to choose an

alternative from the library (e.g., swapping a 2x4 stud for a 2x6).[3]

Add or Remove Layers: Add new material layers (e.g., insulation) or remove existing ones as

required by the design specifications.[3]

Save the Custom Assembly: Save the modified assembly. You can either overwrite the

existing preset or create a new one.[3]

Apply to Massing Graph: Host the newly defined separator onto the corresponding planes of

the massing graph.

Protocol 3: Edge Detail Specification

This protocol outlines the steps for defining the joinery between different separator assemblies.
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Select an Edge: In the massing graph view mode, select the edge where two or more planes

meet.[4]

Create a New Detail: In the properties of the selected edge, add a new detail.[4]

Edit the Detail Matrix:

Open the detail editor to view a matrix of values representing the layer extensions for each

participating assembly.[4]

Adjust these values to specify how each layer of an assembly should extend or retract at

the connection point. For example, extending the sheathing of a wall to overlap a floor

assembly.[4]

Name and Reuse Details: Assign a descriptive name to the detail (e.g., "Typical Floor Plate

at Exterior Wall"). This allows the same detail to be reused at similar connections throughout

the project.[4]

Protocol 4: Generation and Export of Construction Documents

This protocol describes the final step of generating and exporting the construction-ready plans.

Create Cut Planes: Define horizontal and vertical cut planes through the 3D model to

generate plans, sections, and elevations.[6]

Name Cut Planes: Give each cut plane a descriptive name, as this will be the name of the

exported DWG file.[7]

Export Drawings:

Navigate to the export menu.[6]

Select "Export DWGs" or "Export PDF".[6]

Choose the desired cut planes or sheets to export.[6]

Export Quantity Estimates:
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From the export menu, select "Export Quantity Estimates".[6]

This will generate a CSV file containing a bill of materials.[6]

Export Renderings: Use a screen-capturing tool to save 3D views of the model. Ray tracing

can be enabled for more realistic images.[6]

Data Presentation
Quantitative data in Modumate is primarily managed within the BIM Designer for separator

assemblies and in the exported quantity estimates. The following tables are illustrative

examples of how such data would be structured.

Table 1: Example Separator Assembly Specification (Exterior Wall)

Layer Number Material Thickness (inches) Function

1 Gypsum Board 0.5 Interior Finish

2 Wood Stud 5.5 Structural

3 Plywood Sheathing 0.5 Structural

4 Waterproofing 0.1 Weather Barrier

5 Rigid Insulation 2.0 Thermal

6 Siding 0.75 Exterior Finish

Table 2: Example Quantity Take-off (CSV Export)

Assembly Type Component Quantity Unit

Exterior Wall Wood Stud 2x6 150 Each

Exterior Wall Plywood Sheathing 800 sq ft

Floor Assembly Floor Joist 2x10 75 Each

Roof Assembly Rafter 2x8 100 Each
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Visualizations

Modumate Construction Plan Workflow

1. Massing Graph Generation
(Building Layout & Form)

2. Separator Assembly Definition
(Walls, Floors, Roofs)

Host Assemblies

3. Edge Detail Specification
(Assembly Connections)

Define Joinery

4. Document Generation
(Drawings & Estimates)

Export

Click to download full resolution via product page

Overall workflow in Modumate.
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Separator Assembly Definition Workflow

Start: Select Separator Type
(e.g., Wall)

Choose Preset Assembly
(e.g., '2x4 Exterior Wall')

Open in BIM Designer

Modify Layers:
- Swap Materials

- Adjust Thickness
- Add/Remove Layers

Save Assembly:
- Overwrite Preset or
- Create New Preset

End: Custom Assembly Ready

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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